N-Octanoyl-DL-homoserine lactone

Description

N-Octanoyl-DL-homoserine lactone is a signaling molecule belonging to the N-acyl-homoserine lactones (AHLs) family . AHLs are crucial for quorum sensing, a process where bacteria communicate and coordinate behavior by releasing and detecting signal molecules . N-Octanoyl-DL-homoserine lactone, also known as C8-HSL or OHL, is a small, diffusible molecule that regulates gene expression and cellular metabolism . Its applications include controlling virulence, preventing infections, and influencing biofilm formation . It has a molecular formula of C12H21NO3 and a molecular weight of 227.3 .

This molecule is involved in various biological activities. For example, it can regulate the production of siderophores and affect the secretion of proteases in certain bacteria . Research indicates that N-Octanoyl-DL-homoserine lactone can reduce bacterial load and increase survival rates in mice infected with Trueperella pyogenes . It also promotes the secretion of cytokines and enhances phagocytosis by macrophages, suggesting its potential in developing treatments for infections . N-Octanoyl-DL-homoserine lactone is synthesized through the reaction of acyl carrier proteins with S-adenosylmethionine . The length of the acyl chain in AHLs typically ranges from 4 to 18 carbons, influencing their hydrophobic properties and binding affinities .

A similar compound, N-3-oxo-dodecanoyl-L-homoserine lactone (3O-C12-HSL), is a natural autoinducer employed by Pseudomonas aeruginosa . Other modified AHL compounds, such as those with added tert-butoxycarbonyl (Boc) groups, have also been synthesized and studied for their potential applications . Furthermore, N-Octanoyl-DL-homoserine lactone is related to ghrelin, a peptide hormone modified by a fatty acid, suggesting a functional similarity between Gram-negative bacteria and vertebrates in their search for food .

• CAS No.: 106983-30-6
• Product Name: N-Octanoyl-DL-homoserine lactone
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.3 g/mol
• IUPAC Name: N-(2-oxooxolan-3-yl)octanamide
• Standard InChI: InChI=1S/C12H21NO3/c1-2-3-4-5-6-7-11(14)13-10-8-9-16-12(10)15/h10H,2-9H2,1H3,(H,13,14)
• Standard InChIKey: JKEJEOJPJVRHMQ-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCCCC(=O)NC1CCOC1=O
• PubChem Compound: 3474204
• Last Modified: Sep 13 2023